Cas no 1001832-22-9 ([(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate)

• Product Name: [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate
• CAS No: 1001832-22-9
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5887772
• PubChem ID: 7524642
• Update Time: 2025-08-03

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• [(1-cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate
• AKOS034651421
• Z88199474
• EN300-18353355
• 1001832-22-9
• [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate

• Inchi： 1S/C19H24N2O4/c1-2-24-16-8-4-3-7-15(16)9-10-18(23)25-13-17(22)21-19(14-20)11-5-6-12-19/h3-4,7-8H,2,5-6,9-13H2,1H3,(H,21,22)
• InChI Key： IGDACRFFHNXAOE-UHFFFAOYSA-N
• SMILES： O=C(COC(CCC1C=CC=CC=1OCC)=O)NC1(C#N)CCCC1

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 88.4Ų

Additional information on [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate

[(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate: A Comprehensive Overview

The compound with CAS No. 1001832-22-9, known as [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyanocyclopentyl group with a carbamoyl methyl ester moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have further enhanced its potential for use in drug development, polymer synthesis, and as an intermediate in fine chemical production.

The molecular structure of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate is notable for its cyclopentane ring substituted with a cyano group and a carbamate ester functionality. The presence of the ethoxyphenyl group introduces additional electronic and steric effects, which can be exploited in designing bioactive molecules. Researchers have recently explored the role of such structures in modulating enzyme activity, particularly in the context of kinase inhibitors and protease inhibitors, where the cyclopentane ring serves as a rigid scaffold for ligand design.

One of the most intriguing aspects of this compound is its synthetic versatility. The cyanocyclopentyl group can be readily incorporated into larger molecular frameworks through various coupling reactions, such as Suzuki-Miyaura cross-coupling or Heck reactions. Recent studies have demonstrated that the use of palladium catalysts can significantly improve the efficiency of these reactions, leading to higher yields and better control over stereochemistry. This has opened new avenues for its application in the synthesis of complex natural product analogs and synthetic polymers.

In terms of applications, [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate has shown promise in the development of advanced materials. Its ability to form stable amide bonds makes it an ideal candidate for constructing high-performance polymers with tailored mechanical and thermal properties. Additionally, its ester functionality allows for controlled degradation under specific conditions, which is advantageous in biodegradable materials and drug delivery systems.

Recent research has also focused on the environmental impact of this compound. Studies have shown that under certain conditions, it can undergo enzymatic degradation, reducing its persistence in the environment. This biodegradability is a critical factor in its consideration for sustainable chemical processes. Furthermore, its low toxicity profile makes it suitable for applications where human exposure is a concern.

Looking ahead, the potential applications of [(1-Cyanocyclopentyl)carbamoyl]methyl 3-(2-ethoxyphenyl)propanoate are vast and continue to evolve with advancements in synthetic chemistry and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool in both academic research and industrial development.